3-(4-Ethoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• IUPAC Name: 3-(4-ethoxyphenyl)-5-methyl-4H-1,2-oxazole-5-carboxylic acid
• InChI: InChI=1S/C13H15NO4/c1-3-17-10-6-4-9(5-7-10)11-8-13(2,12(15)16)18-14-11/h4-7H,3,8H2,1-2H3,(H,15,16)
• InChI Key: ATIMLYYECHUHQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(C2)(C)C(=O)O
• Molecular Formula: C13H15NO4
• Molecular Weight: 249.26 g/mol

Description

3-(4-Ethoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid, also known as 4-ethoxy-5-methyl-1,2-oxazole-5-carboxylic acid (EMOCA), is an organic compound with a carboxylic acid group and an oxazole ring. It is an important intermediate in the synthesis of pharmaceuticals, fragrances, and dyes. EMOCA is a versatile building block for the synthesis of a variety of compounds due to its structural features. It has been used in the synthesis of amides, heterocycles, and a variety of other compounds.

Mechanism of Action

Target of Action

It is known that indole derivatives, which share a similar structure, bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various changes in cellular processes . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .

Biochemical Pathways

Indole derivatives are known to influence a broad range of biochemical pathways due to their interaction with multiple receptors .

Result of Action

Indole derivatives have been reported to possess various biological activities, suggesting that they may have diverse molecular and cellular effects .

Advantages and Limitations for Lab Experiments

EMOCA has several advantages for use in lab experiments. It is a versatile building block for the synthesis of a variety of compounds due to its structural features. It is relatively easy to synthesize and is available commercially. In addition, EMOCA is relatively stable and can be stored for long periods of time. However, EMOCA has some limitations for use in lab experiments. It is relatively expensive and can be toxic if handled improperly.

Future Directions

There are several potential future directions for the use of EMOCA. It could be used in the synthesis of a variety of compounds, including amides, heterocycles, and other compounds. It could also be used in the synthesis of pharmaceuticals, fragrances, and dyes. In addition, EMOCA could be used in the synthesis of organometallic compounds, such as palladium complexes, and in the synthesis of polymers. Finally, EMOCA could be further studied to determine its potential therapeutic applications.

Synthesis Methods

EMOCA can be synthesized from 4-ethoxyphenol and ethyl chloroformate in the presence of an acid catalyst. The reaction involves the nucleophilic attack of ethyl chloroformate on the hydroxyl group of 4-ethoxyphenol followed by an intramolecular cyclization. The reaction is carried out in an aqueous medium at room temperature and yields EMOCA in good yields.

Scientific Research Applications

EMOCA has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including amides, heterocycles, and other compounds. It has also been used in the synthesis of pharmaceuticals, fragrances, and dyes. In addition, EMOCA has been used in the synthesis of a variety of organometallic compounds, such as palladium complexes, and in the synthesis of polymers.